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Compound of Interest

Compound Name: 17:0-14:1 PG-d5

Cat. No.: B12398014 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical reagents like 17:0-14:1 PG-d5 (1-heptadecanoyl-2-(14:1-

d5)myristoleoyl-sn-glycero-3-phospho-rac-glycerol) is a critical component of laboratory safety

and regulatory compliance. This document provides a comprehensive overview of the

recommended disposal procedures for 17:0-14:1 PG-d5, ensuring the safety of laboratory

personnel and the protection of the environment.

Chemical and Safety Data Overview
While a specific Safety Data Sheet (SDS) for 17:0-14:1 PG-d5 is not readily available, data

from structurally similar phosphatidylglycerol (PG) compounds and general laboratory chemical

safety guidelines provide a strong basis for safe handling and disposal protocols. All chemical

waste should be treated as hazardous unless explicitly determined otherwise by a qualified

safety professional.[1]
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Property Information Source

Chemical Name

1-heptadecanoyl-2-(14:1-

d5)myristoleoyl-sn-glycero-3-

phospho-rac-glycerol

N/A

Synonyms 17:0-14:1 PG-d5 N/A

CAS Number Not readily available N/A

Physical State Likely a solid or in solution
General knowledge of similar

lipids

Known Hazards

May cause skin and eye

irritation.[2][3] May be harmful

if swallowed or inhaled.[4]

Handle in accordance with

good industrial hygiene and

safety practices.[3]

SDS for similar PG

compounds[2][3][4]

Storage

Store in a tightly-closed

container in a cool, dry, well-

ventilated area.[2] Keep away

from sources of ignition.[2]

Recommended storage at

-20°C.

SDS for similar PG

compounds[2]

Personal Protective Equipment

(PPE)

Wear protective gloves,

clothing, and eye/face

protection.[2][5] Use in a well-

ventilated area or with

respiratory protection.[4][5]

General laboratory safety

guidelines[2][4][5]

Standard Disposal Protocol for 17:0-14:1 PG-d5
The disposal of 17:0-14:1 PG-d5 must adhere to federal, state, and local regulations for

hazardous waste.[2] Under no circumstances should this chemical be disposed of down the

drain or in regular trash.[1][6]

Step 1: Waste Identification and Segregation
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Treat all unused 17:0-14:1 PG-d5 and materials contaminated with it (e.g., pipette tips,

gloves, empty containers) as hazardous chemical waste.[1]

Segregate the waste at the point of generation to prevent reactions with incompatible

chemicals. Store acids and bases separately, and keep oxidizing agents away from reducing

agents and organic compounds.[7]

Step 2: Containerization

Use a chemically compatible, leak-proof container for waste collection. The container must

have a secure, tight-fitting lid.[7][8]

The container should be clearly labeled with the words "Hazardous Waste" and the full

chemical name: "17:0-14:1 PG-d5".[6] List all constituents if it is a mixed waste.

Keep the waste container closed at all times, except when adding waste.[1][9]

Step 3: Storage in a Satellite Accumulation Area (SAA)

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.[6][7][9]

The SAA must be at or near the point of waste generation and under the control of laboratory

personnel.[8]

Regularly inspect the SAA for any signs of container leakage or degradation.[7]

Step 4: Waste Pickup and Disposal

Once the waste container is full, or if the chemical is no longer needed, arrange for its

disposal through your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal company.[6][9]

Complete all required waste disposal forms with accurate information about the chemical

and its quantity.[6]

Empty Container Disposal
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An empty container that held 17:0-14:1 PG-d5 should be triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as hazardous waste.[1]

After triple-rinsing, deface or remove the original label, and the container may then be

disposed of as regular trash, depending on institutional policies.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 17:0-
14:1 PG-d5 and its associated waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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